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Core Concepts of Potassium Hydroxide
Dissociation
Potassium hydroxide (KOH) is classified as a strong base, a characteristic that defines its

behavior in aqueous solutions.[1] When dissolved in water, KOH undergoes complete

dissociation, meaning it separates entirely into its constituent ions: the potassium cation (K⁺)

and the hydroxide anion (OH⁻).[2][3][4] This process significantly increases the concentration

of hydroxide ions in the solution, leading to a highly alkaline or basic environment, typically with

a pH value greater than 13.[1]

The chemical equation for the dissociation of potassium hydroxide in an aqueous solution is

as follows:

KOH (aq) → K⁺ (aq) + OH⁻ (aq)[1][4]

The dissolution and subsequent dissociation of KOH in water is a notably exothermic process,

releasing a significant amount of heat.[5] This is due to the high solvation energy of the

resulting ions.[5]

Dissociation Constant (Kb)
For strong bases like potassium hydroxide, the concept of an equilibrium constant for

dissociation (Kb) is fundamentally different from that of weak bases. Because the dissociation

is essentially complete, the concentration of undissociated KOH in solution is negligible.[1][6]
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Consequently, the base dissociation constant (Kb) for KOH is very high, often cited as

approaching infinity.[7] Some sources report a pKb value, which is the negative logarithm of the

base dissociation constant, to quantify its strength.

Quantitative Data
The following tables summarize key quantitative data related to potassium hydroxide and its

aqueous solutions.

Table 1: Solubility of Potassium Hydroxide in Water at
Various Temperatures

Temperature (°C) Solubility ( g/100 mL)

0 97

25 121

50 138.3

100 162.9

Data sourced from multiple references.[2][8]

Table 2: Thermodynamic Properties of Potassium
Hydroxide

Property Value

Standard Enthalpy of Formation (ΔfH⦵₂₉₈) -425.8 kJ/mol

Standard Molar Entropy (S⦵₂₉₈) 79.32 J·mol⁻¹·K⁻¹

Gibbs Free Energy of Formation (ΔfG⦵) -380.2 kJ/mol

Data sourced from multiple references.[2][9][10]

Table 3: Dissociation Constant of Potassium Hydroxide
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Constant Value Description

pKb 0.5

As a strong base, KOH

dissociates completely. The

pKb is very low, indicating high

basicity.[11]

Kb High

The dissociation constant is

extremely large, signifying that

the equilibrium lies far to the

right.[7]

Experimental Protocols
The complete dissociation of KOH means that its concentration is directly related to the

hydroxide ion concentration. The following protocols are standard methods for determining the

concentration of a KOH solution.

Protocol 1: Potentiometric Titration for Determination of
KOH Concentration
This method determines the concentration of a potassium hydroxide solution by titrating it

with a standardized strong acid, such as hydrochloric acid (HCl), and monitoring the pH

change.

Materials:

KOH solution of unknown concentration

Standardized hydrochloric acid (HCl) solution (e.g., 1.00 mol dm⁻³)

pH meter with a glass electrode, calibrated

Burette

Pipette

Beakers
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Magnetic stirrer and stir bar

Deionized, CO₂-free water

Procedure:

Preparation:

Rinse the pipette with a small amount of the KOH solution and then accurately transfer a

known volume (e.g., 25.00 mL) into a beaker.

Add approximately 50 mL of deionized, CO₂-free water to ensure the pH electrode is

sufficiently submerged.

Place a magnetic stir bar in the beaker.

Rinse the burette with the standardized HCl solution and then fill it, ensuring no air

bubbles are present in the tip. Record the initial volume.

Titration:

Place the beaker on the magnetic stirrer and begin gentle stirring.

Immerse the calibrated pH electrode into the solution.

Begin adding the HCl titrant in small increments (e.g., 1.0 mL). After each addition, allow

the pH reading to stabilize and record both the volume of HCl added and the

corresponding pH.

As the pH begins to change more rapidly, reduce the increment size (e.g., to 0.1 mL or

dropwise) to accurately determine the equivalence point.

Continue adding titrant past the equivalence point until the pH change becomes minimal

again.

Data Analysis:
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Plot a graph of pH (y-axis) versus the volume of HCl added (x-axis). The equivalence point

is the midpoint of the steepest part of the curve.

Alternatively, calculate the first derivative (ΔpH/ΔV) and plot it against the average volume.

The peak of this plot corresponds to the equivalence point.

Use the volume of HCl at the equivalence point (V_HCl) to calculate the molarity of the

KOH solution (M_KOH) using the formula: M_KOH = (M_HCl × V_HCl) / V_KOH

Protocol 2: Conductometric Determination of
Dissociation
This method relies on measuring the electrical conductivity of the solution, which is proportional

to the concentration and mobility of its ions. Since KOH is a strong electrolyte, its conductivity

will be high and directly related to its concentration.[12]

Materials:

Conductivity meter and probe

KOH solutions of various known concentrations

KOH solution of unknown concentration

Volumetric flasks

Deionized water

Procedure:

Calibration Curve:

Prepare a series of standard KOH solutions of known concentrations (e.g., 0.001 M, 0.005

M, 0.01 M, 0.05 M, 0.1 M) by diluting a stock solution.

Measure the conductivity of each standard solution, ensuring the probe is rinsed with

deionized water and then with the solution to be measured before each reading.
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Plot a graph of conductivity (y-axis) versus concentration (x-axis). This should yield a

linear relationship for a strong electrolyte like KOH.

Measurement of Unknown:

Measure the conductivity of the unknown KOH solution using the same procedure.

Determination of Concentration:

Use the calibration curve to determine the concentration of the unknown solution based on

its measured conductivity.

Visualizations
The following diagrams illustrate the dissociation process and a typical experimental workflow.
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Caption: Dissociation of potassium hydroxide in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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